Cas no 16357-40-7 (3-Acetyl-4-hydroxybenzoic acid)

• Product Name: 3-Acetyl-4-hydroxybenzoic acid
• CAS No: 16357-40-7
• Molecular Formula: C₉H₈O₄
• Molecular Weight: 180.1574
• MDL: MFCD00532680
• CID: 1107242

3-Acetyl-4-hydroxybenzoic acid Properties

Names and Identifiers

• 3-ACETYL-4-HYDROXY benzOIC ACID
• 2-hydroxy-5-carboxyacetophenone
• 3-Acetyl-4-hydroxy-benzoesaeure
• 3-acetyl-4-hydroxy-benzoic acid
• 5-carboxy-2-hydroxyacetophenone
• 6-Oxy-acetophenon-carbonsaeure-(3)
• AC1PLNES
• AC1Q1JHX
• CTK7I7651
• SureCN1162134
• 4-Hydroxy-3-acetylbenzoicacid
• 5'-Carboxy-2'-hydroxyacetophenone
• 2'-Hydroxyacetophenone-5'-carboxylic acid
• 3-acetyl-4-hydroxybenzoic acid
• 4-hydroxy-3-acetylbenzoic acid
• FPBXWXGOFQSROI-UHFFFAOYSA-N
• Benzoic acid, 3-acetyl-4-hydroxy-
• AK200967
• AB0073346
• ST50496050
• Z1270443868

• MDL： MFCD00532680
• InChIKey： FPBXWXGOFQSROI-UHFFFAOYSA-N
• Inchi： 1S/C9H8O4/c1-5(10)7-4-6(9(12)13)2-3-8(7)11/h2-4,11H,1H3,(H,12,13)
• SMILES： O([H])C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 180.04224
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 13
• Complexity: 224
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• PSA: 74.6
• Melting Point: 241-242 ºC
• Density: 1.365